Fluorescent Brightener 251

Specification

• CAS No.: 16324-27-9
• Molecular Formula: C36H32N12Na4O14S4
• Molecular Weight: 1076.9 g/mol
• IUPAC Name: tetrasodium;5-[[4-(2-hydroxyethylamino)-6-(3-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-[2-[4-[[4-(2-hydroxyethylamino)-6-(3-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate
• Standard InChI: InChI=1S/C36H36N12O14S4.4Na/c49-15-13-37-31-43-33(39-23-3-1-5-27(17-23)63(51,52)53)47-35(45-31)41-25-11-9-21(29(19-25)65(57,58)59)7-8-22-10-12-26(20-30(22)66(60,61)62)42-36-46-32(38-14-16-50)44-34(48-36)40-24-4-2-6-28(18-24)64(54,55)56;;;;/h1-12,17-20,49-50H,13-16H2,(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62)(H3,37,39,41,43,45,47)(H3,38,40,42,44,46,48);;;;/q;4*+1/p-4
• Standard InChI Key: HECFMGCMMKUMIN-UHFFFAOYSA-J
• Isomeric SMILES: C1=CC(=CC(=C1)S(=O)(=O)[O-])NC2=NC(=NC(=N2)NCCO)NC3=CC(=C(C=C3)/C=C/C4=C(C=C(C=C4)NC5=NC(=NC(=N5)NC6=CC(=CC=C6)S(=O)(=O)[O-])NCCO)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
• SMILES: C1=CC(=CC(=C1)S(=O)(=O)O)NC2=NC(=NC(=N2)NCCO)NC3=CC(=C(C=C3)C=CC4=C(C=C(C=C4)NC5=NC(=NC(=N5)NC6=CC(=CC=C6)S(=O)(=O)O)NCCO)S(=O)(=O)O)S(=O)(=O)O.[Na+].[Na+].[Na+].[Na+]
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)[O-])NC2=NC(=NC(=N2)NCCO)NC3=CC(=C(C=C3)C=CC4=C(C=C(C=C4)NC5=NC(=NC(=N5)NC6=CC(=CC=C6)S(=O)(=O)[O-])NCCO)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Introduction

Chemical Properties and Structure

Fluorescent Brightener 251 is characterized by the following key properties:

Property	Value
CAS Number	16324-27-9
Molecular Formula	C36H32N12Na4O14S4
Molecular Weight	1076.9 g/mol
Appearance	White powder
Melting Point	284.7°C at 760 mmHg
Chemical Class	Stilbene derivative

The IUPAC name of this compound is tetrasodium;5-[[4-(2-hydroxyethylamino)-6-(3-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-(2-hydroxyethylamino)-6-(3-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate. Structurally, it features a stilbene backbone with triazine substituents, enhancing its solubility and binding affinity to various substrates.

Synthesis and Production

The synthesis of Fluorescent Brightener 251 involves several complex chemical reactions. The process requires precise control over parameters such as temperature, reaction time, and pH to ensure optimal yield and purity of the final product. The compound is typically derived from stilbene structures, which are common in optical brighteners. The manufacturing process must adhere to strict quality control measures to ensure consistent performance in various applications.

The mechanism of action for Fluorescent Brightener 251 involves absorbing ultraviolet light primarily between 300 nm and 400 nm, which excites electrons within the molecule. This excitation leads to the emission of blue light, enhancing the perceived whiteness and brightness of the material it is applied to.

Specifically, it absorbs UV light in the 330 to 360 nm wavelength range and emits blue/violet light in the 400 to 440 nm range. This process effectively counteracts the yellowish tint that naturally occurs in many materials, making them appear whiter and brighter to the human eye. The fluorescence efficiency is influenced by various factors including the substrate material, pH, and presence of other chemicals.

Applications

Material Science

Fluorescent Brightener 251 is extensively used in material science to improve the brightness and whiteness of various substrates. The compound can be incorporated into different materials to enhance their optical properties, making them appear cleaner and more aesthetically pleasing. Its stability in different environmental conditions makes it suitable for a wide range of applications requiring long-term brightness enhancement.

Organic Silicones

In the field of organic silicones, Fluorescent Brightener 251 enhances optical properties in silicone-based products. This application leverages the compound's ability to absorb UV light and emit blue light, improving the visual appeal of silicone materials used in various industries including electronics, construction, and consumer products.

Paper Products

In the paper industry, Fluorescent Brightener 251 significantly improves the whiteness of paper products, which is crucial for printing applications. The enhanced brightness contributes to better contrast in printed materials, leading to improved readability and visual appeal. The compound's integration into paper manufacturing processes has become standard practice in producing high-quality papers for various applications.

Hazard	Description
Skin irritation	Category 2
Eye irritation	Category 2A
Respiratory irritation	May cause respiratory irritation

Precautionary measures when handling the compound include:

• Avoiding breathing dust/fume/gas/mist/vapors/spray

• Washing skin thoroughly after handling

• Using only outdoors or in a well-ventilated area

• Wearing protective gloves/protective clothing/eye protection/face protection

Research Findings

Lightfastness Studies

Research on fluorescent brighteners, including Fluorescent Brightener 251, has examined their lightfastness properties. Studies have demonstrated that these compounds can fade when exposed to light for extended periods. The rate of fading depends on various factors, including the substrate to which the brightener is applied.

Experimental data indicates that heavier weight paper (100 g/m²) provides better lightfastness than lighter weight paper (80 g/m²), with a difference of approximately 20% in reflectance measurements. This is attributed to the heavier paper's ability to absorb more of the aqueous ink including molecules of the fluorescent dye, resulting in slower fading compared to lighter weight paper.

Environmental Impact Studies

Recent investigations have focused on the environmental fate and effects of optical brighteners including Fluorescent Brightener 251. Studies on three optical brighteners, including similar stilbene derivatives, have shown potential toxicity mechanisms that involve the generation of reactive oxygen species (ROS).

Research with the model organism Caenorhabditis elegans demonstrated increased expression of genes associated with oxidative stress (gpx-4 and sod-4) when exposed to optical brighteners, indicating a toxic response related to ROS generation. These findings highlight the importance of careful monitoring and management of these compounds in environmental contexts.

Comparison with Other Fluorescent Brighteners

Fluorescent Brightener 251 belongs to a family of optical brighteners with varying properties and applications. The following table provides a comparison with other commonly used fluorescent brighteners:

Brightener	CAS Number	Primary Applications	Key Properties
Fluorescent Brightener 251	16324-27-9	Textiles, paper, silicones	Excellent affinity for cellulosic fibers, good lightfastness
Fluorescent Brightener FWA-1	16090-02-1	Laundry detergents, textiles	High water solubility, stable in alkaline conditions
Fluorescent Brightener 393	Various	Plastics, textiles	Heat stability, suitable for synthetic fibers
Fluorescent Brightener 220	16470-24-9	Textiles, paper	Good lightfastness, high brightness effect

This comparison demonstrates the specialized nature of Fluorescent Brightener 251 within the broader category of optical brighteners, each having specific properties optimized for particular applications.

Future Research Directions

Ongoing research on Fluorescent Brightener 251 and related compounds focuses on several key areas:

• Developing more environmentally friendly formulations with reduced ecological impact

• Improving stability and lightfastness for extended product lifecycles

• Enhancing binding mechanisms to reduce wash-off and environmental release

• Investigating potential applications in new materials and technologies

• Refining toxicological profiles and safety assessments

As sustainability concerns continue to influence industrial practices, research into "greener" optical brighteners represents a significant frontier in this field.